Cas no 2229090-72-4 (3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol
• CAS No: 2229090-72-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6085198
• PubChem ID: 165668082
• Update Time: 2025-10-25

3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol
• EN300-1794491
• 2229090-72-4

• Inchi： 1S/C10H14N2O3/c1-7-3-2-4-9(8(5-11)6-13)10(7)12(14)15/h2-4,8,13H,5-6,11H2,1H3
• InChI Key： QYAFGPGFSIWXBY-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol

Comprehensive Overview of 3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol (CAS No. 2229090-72-4)

3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol, with the CAS number 2229090-72-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining an amino group, a nitrophenyl moiety, and a propanol backbone, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol includes a 3-methyl-2-nitrophenyl group attached to a propan-1-ol chain, with an amino group at the third position. This arrangement offers multiple reactive sites, enabling diverse chemical modifications. The presence of the nitro group and the amino group in close proximity allows for intriguing electronic interactions, which are of particular interest in the design of novel bioactive molecules. Such structural features align with current trends in small-molecule drug development and targeted therapeutics.

In recent years, the demand for high-purity chemical intermediates like 3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound is often explored for its potential role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in modern pharmacology. Its ability to serve as a building block for more complex structures makes it invaluable in combinatorial chemistry and high-throughput screening.

From a synthetic perspective, 3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol can be synthesized through multi-step organic reactions, including nitration, reduction, and amination processes. The optimization of these synthetic routes is a key focus for chemists aiming to improve yield and purity. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly catalytic systems and solvent-free conditions for its production.

The compound's physicochemical properties, such as its solubility, melting point, and stability, are critical for its practical applications. For instance, its solubility in polar solvents makes it suitable for aqueous reaction conditions, while its thermal stability ensures compatibility with high-temperature processes. These attributes are frequently discussed in forums and publications related to chemical manufacturing and process optimization.

In the context of drug discovery, 3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol is often highlighted for its potential as a pharmacophore. Its structural motifs are analogous to those found in FDA-approved drugs, particularly in the realms of central nervous system (CNS) therapeutics and anti-inflammatory agents. This has led to increased scrutiny of its structure-activity relationships (SAR) and toxicological profiles, which are essential for preclinical development.

Another area of interest is the compound's role in material science. Its aromatic nitro group can participate in photochemical reactions, making it a candidate for photoactive materials and sensors. With the rise of smart materials and nanotechnology, researchers are exploring its integration into functional polymers and nanocomposites. These applications align with the broader industry shift toward sustainable and multifunctional materials.

Given the compound's versatility, it is no surprise that queries related to "3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol synthesis," "CAS 2229090-72-4 applications," and "nitrophenyl derivatives in drug design" are trending in academic and industrial circles. Additionally, discussions about its regulatory status and supply chain availability are common among procurement specialists and chemical distributors.

In summary, 3-amino-2-(3-methyl-2-nitrophenyl)propan-1-ol (CAS 2229090-72-4) is a compound of significant scientific and industrial relevance. Its unique structure, coupled with its broad applicability, positions it as a key player in pharmaceutical research, material innovation, and chemical synthesis. As research continues to uncover new uses for this molecule, its importance in cutting-edge science is expected to grow exponentially.